N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-4-(N,N-diisobutylsulfamoyl)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)benzamide
• InChI: InChI=1S/C28H31N3O3S2/c1-17(2)15-31(16-18(3)4)36(33,34)22-12-10-20(11-13-22)27(32)30-28-29-26-23-7-5-6-19-8-9-21(25(19)23)14-24(26)35-28/h5-7,10-14,17-18H,8-9,15-16H2,1-4H3,(H,29,30,32)
• InChI Key: RCMJWSCDLKZKMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C4CCC5=C4C3=CC=C5
• Molecular Formula: C28H31N3O3S2
• Molecular Weight: 521.7 g/mol

Description

N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-4-(N,N-diisobutylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C28H31N3O3S2 and its molecular weight is 521.69. The purity is usually 95%.
BenchChem offers high-quality N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-4-(N,N-diisobutylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-4-(N,N-diisobutylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Heterocyclic Skeletons Synthesis : The reaction of N-(2-cyanophenyl)benzimidoyl chloride with thioamides, including thioacetamide and benzylthiourea, led to various cyclic products, such as 3,1-benzothiazine and 1,3,5-benzotriazocine, demonstrating the compound's utility in synthesizing diverse heterocycles (Fathalla & Pazdera, 2002).

• Microwave Promoted Synthesis : Microwave irradiation was used as a cleaner, efficient, and faster method for synthesizing N-(4-Methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, highlighting a novel approach to synthesize similar compounds (Saeed, 2009).

• Copper-catalyzed Intramolecular Cyclization : Employing N-(4,5-dihydrooxazol-2-yl)benzamide as a ligand facilitated the copper-catalyzed intramolecular cyclization of substituted 1-acyl-3-(2-bromophenyl)thioureas, resulting in a variety of N-benzothiazol-2-yl-amides under mild conditions (Wang et al., 2008).

Biological Activities

• Antimicrobial and Anticancer Properties : Synthesis and characterization of new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives showed marked sedative action, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and some antimicrobial action, underlining the potential therapeutic applications of these compounds (Zablotskaya et al., 2013).

• Anti-Inflammatory and Analgesic Agents : Novel derivatives synthesized from visnaginone and khellinone exhibited significant anti-inflammatory and analgesic activities, indicating the compound's utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).